Cas no 1109222-02-7 (ridiculuflavone D)

• Product Name: ridiculuflavone D
• CAS No: 1109222-02-7
• MF: C₃₁H₂₀O₁₁
• MW: 568.483909606934
• CID: 6766555
• Update Time: 2024-03-03

ridiculuflavone D Chemical and Physical Properties

Names and Identifiers

• Ridiculuflavone D
• ridiculuflavone D

• Inchi： 1S/C31H20O11/c1-40-16-9-19(35)25-23(10-16)42-31(13-2-5-15(32)6-3-13)28(30(25)39)27-21(37)12-24-26(29(27)38)20(36)11-22(41-24)14-4-7-17(33)18(34)8-14/h2-12,32-35,37-38H,1H3
• InChI Key： HUPKWIYKPJUNMY-UHFFFAOYSA-N
• SMILES： COC1C=C2C(C(C(C3C(O)=C4C(OC(C5C=C(O)C(O)=CC=5)=CC4=O)=CC=3O)=C(C3C=CC(O)=CC=3)O2)=O)=C(O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 42
• XLogP3: 2.431

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pyranoisoflavonoids